Cas no 1261233-49-1 ((R)-3-(5-Chloro-pyrimidin-2-ylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester)

• Product Name: (R)-3-(5-Chloro-pyrimidin-2-ylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester
• CAS No: 1261233-49-1
• MF: C₁₃H₁₉ClN₄O₂
• MW: 298.768561601639
• CID: 2158437
• Update Time: 2025-08-05

(R)-3-(5-Chloro-pyrimidin-2-ylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• (R)-3-(5-chloro-pyrimidin-2-ylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester
• (R)-tert-Butyl 3-((5-chloropyrimidin-2-yl)amino)pyrrolidine-1-carboxylate
• SBB075410
• tert-butyl (3R)-3-[(5-chloropyrimidin-2-yl)amino]pyrrolidinecarboxylate
• (R)-3-(5-Chloropyrimidin-2-ylamino)pyrrolidine-1-carboxylic acid tert-butyl ester
• (R)-3-(5-Chloro-pyrimidin-2-ylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester

• Inchi： 1S/C13H19ClN4O2/c1-13(2,3)20-12(19)18-5-4-10(8-18)17-11-15-6-9(14)7-16-11/h6-7,10H,4-5,8H2,1-3H3,(H,15,16,17)/t10-/m1/s1
• InChI Key： VKLMAYKPFCBXGM-SNVBAGLBSA-N
• SMILES： ClC1C=NC(=NC=1)N[C@H]1CN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 340
• Topological Polar Surface Area: 67.4

Additional information on (R)-3-(5-Chloro-pyrimidin-2-ylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester

Introduction to (R)-3-(5-Chloro-pyrimidin-2-ylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester and its significance in modern pharmaceutical research

Chemical compounds play a pivotal role in the advancement of pharmaceutical research, particularly in the development of novel therapeutic agents. One such compound, with the CAS number 1261233-49-1, has garnered significant attention due to its unique structural properties and potential applications. The product name, (R)-3-(5-Chloro-pyrimidin-2-ylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester, provides a detailed insight into its chemical composition and functionality. This compound belongs to a class of molecules that exhibit promising biological activity, making it a subject of extensive study in the field of medicinal chemistry.

The molecular structure of this compound features a pyrrolidine core, which is a common motif in many bioactive molecules. The presence of a tert-butyl ester group at the 1-position of the pyrrolidine ring enhances its stability and solubility, making it more amenable for further chemical modifications and biological evaluations. Additionally, the 5-chloro-pyrimidin-2-ylamino substituent introduces a region of high reactivity, which can be exploited for various synthetic transformations and interactions with biological targets.

In recent years, there has been a surge in research focused on developing small molecule inhibitors that target specific enzymes and receptors involved in disease pathways. The compound (R)-3-(5-Chloro-pyrimidin-2-ylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester has been identified as a potential lead molecule in this context. Its pyrrolidine scaffold is reminiscent of several known pharmacophores that have shown efficacy in treating conditions such as cancer, inflammation, and neurodegenerative diseases. The chlorine atom at the 5-position of the pyrimidine ring further enhances its binding affinity by participating in hydrogen bonding interactions with biological targets.

One of the most compelling aspects of this compound is its stereochemical configuration. The (R) configuration at the chiral center imparts specific biological properties that can influence its potency and selectivity. Stereoisomers are known to exhibit vastly different pharmacological profiles, making the precise control of chirality crucial in drug development. The synthesis of enantiomerically pure compounds like this one is often challenging but essential for achieving optimal therapeutic outcomes.

Recent advancements in synthetic methodologies have enabled the efficient preparation of complex molecules like (R)-3-(5-Chloro-pyrimidin-2-ylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester. Techniques such as asymmetric catalysis and chiral auxiliary-assisted synthesis have significantly improved the yield and purity of enantiomerically pure intermediates. These advancements have not only facilitated the production of this compound but also opened up new avenues for exploring related molecules with similar structures.

The biological activity of this compound has been evaluated in various preclinical studies. Initial assays have shown that it exhibits inhibitory activity against certain kinases and other enzymes implicated in disease pathways. For instance, studies have indicated that it may interfere with signaling cascades involved in cancer cell proliferation and survival. Additionally, its interaction with proteins related to inflammation has been explored, suggesting potential therapeutic benefits in managing inflammatory diseases.

The development of novel drug candidates often involves a multidisciplinary approach, integrating insights from chemistry, biology, and pharmacology. The compound (R)-3-(5-Chloro-pyrimidin-2-ylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester serves as an excellent example of how structural modifications can lead to the discovery of new therapeutic agents. By leveraging computational modeling and high-throughput screening techniques, researchers can rapidly assess the potential activity of this compound against various biological targets.

Furthermore, the use of this compound as a building block for more complex molecules has been explored. Medicinal chemists often employ fragment-based drug design strategies, where small molecules like this one are used as starting points for generating libraries of derivatives with enhanced potency and selectivity. The tert-butyl ester group provides a handle for further functionalization, allowing researchers to introduce additional moieties that can improve pharmacokinetic properties or target specificity.

The future prospects for this compound are promising, with ongoing research aimed at optimizing its pharmacological profile and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these findings into clinical trials and ultimately bringing new treatments to patients suffering from various diseases.

In conclusion, (R)-3-(5-Chloro-pyrimidin-2-ylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester represents a significant advancement in pharmaceutical research. Its unique structural features and promising biological activity make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new insights into its mechanisms of action and potential applications, this compound is poised to play a crucial role in shaping the future of drug discovery and development.